Cas no 3359-49-7 (3-Benzylideneindolin-2-one)

• Product Name: 3-Benzylideneindolin-2-one
• CAS No: 3359-49-7
• Molecular Formula: C₁₅H₁₁NO
• Molecular Weight: 221.25394
• MDL: MFCD00158610
• CID: 315054
• PubChem ID: 1551501

3-Benzylideneindolin-2-one Properties

Names and Identifiers

• 3-Benzylideneindolin-2-one
• 2H-Indol-2-one,1,3-dihydro-3-(phenylmethylene)-
• 3-benzylidene-1H-indol-2-one
• 1,3-dihydro-3-phenylmethylene-2H-indol-2-one
• 2-oxoindolin-3-benzylidene
• 3-(phenylmethylene)-1H-indol-2-one
• 3-(phenylmethylene)indolin-2-one
• 3-benzylidene-1,3-dihydro-indol-2-one
• 3-benzylideneoxindole
• 3-Benzylidene-2-indolinone
• 3359-49-7
• (3Z)-3-(phenylmethylidene)-2,3-dihydro-1H-indol-2-one
• IDI1_030192
• Z44305788
• SCHEMBL247891
• MFCD00158610
• O=C1NC2=CC=CC=C2\\C1=C\\C1=CC=CC=C1
• SR-01000594628
• (3Z)-3-benzylidene-1H-indol-2-one
• SR-01000594628-1
• NSC210734
• CCG-274952
• NSC-210734
• (3z)-3-(benzylidene)-1,3-dihydro-2h-indol-2-one
• (3Z)-3-benzylideneoxindole
• NSC-814559
• NSC-134079
• (3Z)-3-Benzylidene-1,3-dihydro-2H-indol-2-one #
• AKOS002131741
• NSC-405961
• 23782-37-8
• CHEMBL1974407
• NSC405961
• MS-8233
• A821862
• SCHEMBL1301398
• (z)-3-benzylideneindolin-2-one
• NSC134079
• HMS1513O06
• NSC814559
• 23772-61-4
• (3Z)-3-Benzylidene-1,3-dihydro-2H-indol-2-one
• STK096939
• 3-benzylidene-1,3-dihydro-2H-indol-2-one
• AI-204/31729034

• MDL： MFCD00158610
• InChIKey： SXJAAQOVTDUZPS-RAXLEYEMSA-N
• Inchi： InChI=1S/C15H11NO/c17-15-13(10-11-6-2-1-3-7-11)12-8-4-5-9-14(12)16-15/h1-10H,(H,16,17)/b13-10-
• SMILES： C(=C1/C2C(=CC=CC=2)NC/1=O)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 221.084
• Heavy Atom Count: 17
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 3.31730
• PSA: 29.10000
• Refractive Index: 1.684
• Boiling Point: 438°Cat760mmHg
• Flash Point: 262.3°C
• Density: 1.237

3-Benzylideneindolin-2-one Security Information

3-Benzylideneindolin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%